Cas no 7170-22-1 (2,4-Quinolinedicarbonitrile)
2,4-Quinolinedicarbonitrile structure
Product Name:2,4-Quinolinedicarbonitrile
CAS No:7170-22-1
MF:C11H5N3
MW:179.177501440048
CID:976650
PubChem ID:12353659
Update Time:2025-04-19
2,4-Quinolinedicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Quinolinedicarbonitrile
- 2,4-dicyanoquinoline
- quinoline-2,4-dicarbonitrile
- 2,4,6-TRICB UNLABELED
- 2,4-Chinolindicarbonitril
- 2,4-Dicyan-chinolin
- Chinolin-2,4-dicarbonsaeure
- AKOS006289066
- DTXSID70493521
- FT-0730883
- 7170-22-1
- SCHEMBL3295785
- DB-081636
-
- Inchi: 1S/C11H5N3/c12-6-8-5-9(7-13)14-11-4-2-1-3-10(8)11/h1-5H
- InChI Key: IUEFJVHKIKXFFH-UHFFFAOYSA-N
- SMILES: N1C(C#N)=CC(C#N)=C2C=CC=CC=12
Computed Properties
- Exact Mass: 179.04800
- Monoisotopic Mass: 179.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 60.5Ų
Experimental Properties
- PSA: 60.47000
- LogP: 1.97816
2,4-Quinolinedicarbonitrile Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
7170-22-1 (2,4-Quinolinedicarbonitrile) Related Products
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